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Compound Name: 4-Methoxyoxane-4-carboxylic acid

Cat. No.: B590501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the anticipated solubility profile of

4-Methoxyoxane-4-carboxylic acid. Due to a lack of publicly available quantitative solubility

data for this specific compound, this document outlines a predictive analysis based on its

structural features and the known solubility of analogous compounds. Furthermore, it details

standardized experimental protocols for researchers to determine the precise solubility

parameters in various solvent systems, a critical step in drug development and formulation.

This guide is intended to serve as a foundational resource for scientists and researchers

investigating the physicochemical properties of 4-Methoxyoxane-4-carboxylic acid.

Introduction
4-Methoxyoxane-4-carboxylic acid is a heterocyclic compound incorporating a

tetrahydropyran ring, a carboxylic acid moiety, and a methoxy group. Its molecular structure

suggests a moderate polarity, which will inherently govern its solubility in different media. The

presence of the carboxylic acid group allows for pH-dependent solubility, a key characteristic

for drug absorption and formulation. The ether linkage and the methoxy group contribute to its

potential for hydrogen bonding. Understanding the solubility of this compound is paramount for

its application in medicinal chemistry and materials science, influencing factors such as

bioavailability, formulation strategies, and reaction conditions.
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Predicted Solubility Profile
While specific experimental data is not currently available in the public domain, a qualitative

solubility profile can be predicted based on the compound's functional groups and the known

properties of similar molecules.

Aqueous Solubility: The presence of the carboxylic acid and ether oxygen atoms suggests

that 4-Methoxyoxane-4-carboxylic acid will exhibit some solubility in water. The carboxylic

acid group can ionize to a carboxylate at basic pH, which would significantly increase

aqueous solubility. At acidic pH, the compound will be in its neutral form, and its solubility is

expected to be lower.

Organic Solvent Solubility: The compound is anticipated to be soluble in a range of polar

organic solvents. Due to the presence of both hydrogen bond donors (the carboxylic acid -

OH) and acceptors (the ether and carbonyl oxygens), it is likely to be soluble in protic

solvents like alcohols (e.g., ethanol, methanol) and aprotic polar solvents such as dimethyl

sulfoxide (DMSO) and dimethylformamide (DMF). A related compound, Tetrahydropyran-4-yl-

carboxylic acid, is reported to be highly soluble in DMSO (200 mg/mL), suggesting a similar

behavior for 4-Methoxyoxane-4-carboxylic acid. Its solubility in non-polar solvents like

hexane or toluene is expected to be limited.

Quantitative Solubility Data
As of the latest literature review, no specific quantitative solubility data for 4-Methoxyoxane-4-
carboxylic acid has been published. The following table is provided as a template for

researchers to populate as data becomes available through experimentation.
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Solvent
System

Temperatur
e (°C)

pH (for
aqueous)

Solubility
(g/L)

Solubility
(mol/L)

Method

Water 25 2.0
Data not

available

Data not

available

Water 25 7.4
Data not

available

Data not

available

Water 25 10.0
Data not

available

Data not

available

Ethanol 25 N/A
Data not

available

Data not

available

Methanol 25 N/A
Data not

available

Data not

available

Dimethyl

Sulfoxide

(DMSO)

25 N/A
Data not

available

Data not

available

Dichlorometh

ane
25 N/A

Data not

available

Data not

available

Hexane 25 N/A
Data not

available

Data not

available

Experimental Protocols for Solubility Determination
To empower researchers to ascertain the precise solubility of 4-Methoxyoxane-4-carboxylic
acid, the following established experimental protocols are provided.

Equilibrium Solubility Method (Shake-Flask)
This is the gold standard method for determining thermodynamic solubility.

Preparation: Add an excess amount of solid 4-Methoxyoxane-4-carboxylic acid to a known

volume of the desired solvent in a sealed, inert container (e.g., a glass vial with a PTFE-lined

cap).
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Equilibration: Agitate the mixture at a constant temperature for a sufficient period (typically

24-72 hours) to ensure equilibrium is reached. A shaker or rotator is recommended for

consistent mixing.

Phase Separation: Allow the suspension to settle. Subsequently, separate the saturated

solution from the excess solid by centrifugation or filtration. Ensure the filtration apparatus

does not adsorb the solute.

Quantification: Analyze the concentration of the dissolved compound in the clear

supernatant/filtrate using a validated analytical technique such as High-Performance Liquid

Chromatography (HPLC) with UV detection, or a calibrated spectrophotometer.

Calculation: The solubility is then calculated based on the measured concentration in the

saturated solution.

pH-Dependent Aqueous Solubility
Buffer Preparation: Prepare a series of aqueous buffer solutions covering the desired pH

range (e.g., pH 2, 4, 6, 7.4, 8, 10).

Solubility Determination: Perform the Equilibrium Solubility Method (as described in 4.1) for

the compound in each of the prepared buffer solutions.

Data Analysis: Plot the determined solubility as a function of pH to generate a pH-solubility

profile.

Visualizing Experimental Workflows
To further clarify the experimental process, the following diagrams illustrate the logical flow of

the solubility determination protocols.
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Equilibrium Solubility Workflow

Add excess solid to solvent

Equilibrate at constant temperature
(24-72h with agitation)

Separate solid and liquid phases
(Centrifugation/Filtration)

Quantify solute concentration
(e.g., HPLC)

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Equilibrium Solubility Method.
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pH-Dependent Solubility Determination

Prepare aqueous buffers
at various pH values

Perform Equilibrium Solubility
Method for each buffer

Collect solubility data
at each pH point

Plot Solubility vs. pH

Generate pH-Solubility Profile

Click to download full resolution via product page

Caption: Workflow for Determining the pH-Solubility Profile.

Conclusion
While direct experimental solubility data for 4-Methoxyoxane-4-carboxylic acid is not yet

available, this technical guide provides a robust framework for researchers. By understanding

the predicted solubility based on its chemical structure and by employing the detailed
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experimental protocols herein, scientists in drug development and other fields can effectively

characterize this important physicochemical property. The provided workflows and data table

templates are designed to aid in the systematic investigation and documentation of the

solubility profile of this compound.

To cite this document: BenchChem. [4-Methoxyoxane-4-carboxylic Acid: A Technical Guide to
its Solubility Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590501#4-methoxyoxane-4-carboxylic-acid-solubility-
profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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